Gln4 neurotensin

• IUPAC Name: 2-[[2-[[2-[[1-[2-[[2-[[1-[6-amino-2-[[4-amino-2-[[5-amino-2-[[3-(4-hydroxyphenyl)-2-[[4-methyl-2-[(5-oxopyrrolidine-2-carbonyl)amino]pentanoyl]amino]propanoyl]amino]-5-oxopentanoyl]amino]-4-oxobutanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-4-methylpentanoic acid
• InChI: InChI=1S/C78H122N22O19/c1-7-43(6)63(73(115)97-57(76(118)119)37-42(4)5)98-70(112)55(39-45-21-25-47(102)26-22-45)96-72(114)59-18-13-35-100(59)75(117)52(16-11-33-87-78(84)85)91-64(106)48(15-10-32-86-77(82)83)90-71(113)58-17-12-34-99(58)74(116)51(14-8-9-31-79)92-69(111)56(40-61(81)104)95-66(108)50(27-29-60(80)103)89-68(110)54(38-44-19-23-46(101)24-20-44)94-67(109)53(36-41(2)3)93-65(107)49-28-30-62(105)88-49/h19-26,41-43,48-59,63,101-102H,7-18,27-40,79H2,1-6H3,(H2,80,103)(H2,81,104)(H,88,105)(H,89,110)(H,90,113)(H,91,106)(H,92,111)(H,93,107)(H,94,109)(H,95,108)(H,96,114)(H,97,115)(H,98,112)(H,118,119)(H4,82,83,86)(H4,84,85,87)
• InChI Key: DJQZWBXXRHNKCN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(CC(C)C)C(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C2CCCN2C(=O)C(CCCN=C(N)N)NC(=O)C(CCCN=C(N)N)NC(=O)C3CCCN3C(=O)C(CCCCN)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)C(CC(C)C)NC(=O)C5CCC(=O)N5
• Molecular Formula: C78H122N22O19
• Molecular Weight: 1671.9 g/mol

Description

Gln4 neurotensin is a useful research compound. Its molecular formula is C78H122N22O19 and its molecular weight is 1671.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Gln4 neurotensin suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Gln4 neurotensin including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Development of [Gln4]-neurotensin

[Gln4]-neurotensin, considered the naturally occurring form of neurotensin, was synthesized using a new resin, enhancing its yield and simplifying purification steps for biomedical studies (Chang, Rackur, & Folkers, 1979).

Gastrointestinal and Motor Activity Effects

[Gln4]-neurotensin significantly alters the motility patterns in the human duodenum and proximal jejunum, indicating its role in postprandial regulation of intestinal motility (Thor, Rosell, Rökaeus, & Kager, 1982). Moreover, it inhibits gastric and intestinal motor activity in dogs, suggesting sensitivity of gastric motor activity to [Gln4]-neurotensin (Andersson, Rosell, Hjelmquist, Chang, & Folkers, 1977).

Role in the Cardiovascular System

Studies on dogs reveal that [Gln4]-neurotensin has both vasodilator and vasoconstrictor actions in the peripheral vasculature, influencing blood glucose concentration without direct cardiac actions (Rosell, Burcher, Chang, & Folkers, 1976).

Implications in Neurological Functions

Research indicates that [Gln4]-neurotensin and its analogs have significant effects on brain monoamine turnover, suggesting potential neurological and neuropharmacological implications (García-Sevilla, Magnusson, Carlsson, Leban, & Folkers, 1978).

Effects on Lower Esophageal Sphincter Pressure

[Gln4]-neurotensin infusion in humans causes a significant reduction in lower esophageal sphincter pressure, suggesting its involvement in postprandial regulation of gastrointestinal tract functions (Rosell, Thor, Rökaeus, Nyquist, Lewenhaupt, Kager, & Folkers, 1980).